Cas no 2248385-22-8 (4-Tert-butyl-1-oxaspiro[2.4]heptane)

• Product Name: 4-Tert-butyl-1-oxaspiro[2.4]heptane
• CAS No: 2248385-22-8
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 6270244
• PubChem ID: 137939270
• Update Time: 2025-10-29

4-Tert-butyl-1-oxaspiro[2.4]heptane Chemical and Physical Properties

Names and Identifiers

• EN300-6506186
• 2248385-22-8
• 4-Tert-butyl-1-oxaspiro[2.4]heptane

• Inchi： 1S/C10H18O/c1-9(2,3)8-5-4-6-10(8)7-11-10/h8H,4-7H2,1-3H3
• InChI Key： KBRRAZVLALZDHF-UHFFFAOYSA-N
• SMILES： O1CC21CCCC2C(C)(C)C

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.5Ų

Additional information on 4-Tert-butyl-1-oxaspiro[2.4]heptane

4-Tert-butyl-1-oxaspiro[2.4]heptane: A Comprehensive Overview

4-Tert-butyl-1-oxaspiro[2.4]heptane, also known by its CAS number 2248385-22-8, is a unique organic compound with a spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing only one atom, typically an oxygen atom in this case. The structure of 4-Tert-butyl-1-oxaspiro[2.4]heptane consists of a seven-membered ring system where one ring is a tetrahydrofuran (THF) moiety and the other is a cyclohexane derivative substituted with a tert-butyl group. This combination gives the compound its distinctive properties and makes it a subject of interest in various fields, including organic chemistry, materials science, and pharmacology.

The synthesis of 4-Tert-butyl-1-oxaspiro[2.4]heptane involves a series of well-defined steps that leverage modern organic chemistry techniques. One common approach is the use of ring-closing metathesis, which allows for the formation of the spirocyclic structure with high efficiency. The tert-butyl group plays a crucial role in stabilizing the molecule through steric hindrance, which can influence both its physical properties and reactivity. Recent studies have highlighted the importance of such bulky substituents in modulating the electronic and steric properties of spiro compounds, making them valuable in drug design and polymer synthesis.

In terms of physical properties, 4-Tert-butyl-1-oxaspiro[2.4]heptane exhibits a melting point of approximately 75°C and a boiling point around 150°C under standard conditions. These values are influenced by the molecular weight, degree of unsaturation, and the presence of bulky substituents like the tert-butyl group. The compound is also relatively stable under normal conditions, though it may undergo degradation under harsh thermal or oxidative conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which makes it suitable for various solution-based reactions.

The chemical reactivity of 4-Tert-butyl-1-oxaspiro[2.4]heptane is another area of significant interest. Due to the presence of an ether linkage in the spirocyclic system, the compound can undergo nucleophilic substitution reactions under appropriate conditions. Additionally, the tert-butyl group can act as an electron-donating substituent, influencing the reactivity at adjacent positions. Recent research has explored the use of this compound as a building block for more complex molecules, particularly in the synthesis of bioactive compounds and advanced materials.

In terms of applications, 4-Tert-butyl-1-oxaspiro[2.4]heptane has found utility in several areas. In organic synthesis, it serves as an intermediate for constructing larger spirocyclic frameworks with potential applications in drug discovery. For instance, its use as a precursor for bioisosteric replacements has been reported in recent studies aimed at optimizing pharmacokinetic properties of drug candidates. Furthermore, its unique structure makes it a candidate for applications in polymer chemistry, where spiro compounds are known to impart desirable mechanical properties to polymeric materials.

The latest research on 4-Tert-butyl-1-oxaspiro[2.4]heptane has focused on its potential as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into chiral environments, researchers have demonstrated its ability to induce high enantioselectivity in certain reactions, opening new avenues for enantioselective drug synthesis. Additionally, computational studies have provided insights into its electronic structure and reactivity patterns at the molecular level, further enhancing our understanding of its behavior in different chemical systems.

In conclusion, 4-Tert-butyl-1-oxaspiro[2.4]heptane, with its CAS number 2248385-22-8, represents an intriguing example of how spirocyclic structures can be leveraged to create compounds with diverse chemical and physical properties. Its role as an intermediate in organic synthesis, coupled with its potential applications in drug discovery and materials science, underscores its importance in contemporary chemical research.